1,1'-(3,3'-Dimethoxybiphenyl-4,4'-diyl)bis[3-(3,4-dichlorophenyl)urea]

• Molecular Formula: C28H22Cl4N4O4
• Molecular Weight: 620.3 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-3-[4-[4-[(3,4-dichlorophenyl)carbamoylamino]-3-methoxyphenyl]-2-methoxyphenyl]urea
• InChI: InChI=1S/C28H22Cl4N4O4/c1-39-25-11-15(3-9-23(25)35-27(37)33-17-5-7-19(29)21(31)13-17)16-4-10-24(26(12-16)40-2)36-28(38)34-18-6-8-20(30)22(32)14-18/h3-14H,1-2H3,(H2,33,35,37)(H2,34,36,38)
• InChI Key: LFUQBXTZRDGMIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=C(C=C2)NC(=O)NC3=CC(=C(C=C3)Cl)Cl)OC)NC(=O)NC4=CC(=C(C=C4)Cl)Cl

Description

1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea]: is a complex organic compound characterized by its biphenyl core substituted with methoxy groups and urea linkages attached to dichlorophenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea] typically involves multiple steps:

Formation of the Biphenyl Core: The biphenyl core can be synthesized through a Suzuki coupling reaction between 3,3’-dimethoxybiphenyl and an appropriate aryl halide.

Introduction of Urea Linkages: The urea linkages are introduced by reacting the biphenyl core with 3,4-dichlorophenyl isocyanate under controlled conditions.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

Industrial production of this compound may involve scaling up the synthetic routes mentioned above. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms can be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea] can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form amines or other reduced derivatives.

Substitution: Halogen atoms in the dichlorophenyl groups can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) with a palladium catalyst.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) in polar aprotic solvents.

Major Products

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of amines or other reduced derivatives.

Substitution: Formation of substituted biphenyl derivatives.

Scientific Research Applications

1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea] has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and coatings due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea] involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects.

Pathways Involved: It can modulate signaling pathways, such as those involved in inflammation or cell proliferation, by inhibiting key enzymes or receptors.

Comparison with Similar Compounds

Similar Compounds

• 1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(4-chlorophenyl)urea]
• 1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,5-dichlorophenyl)urea]
• 1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-difluorophenyl)urea]

Uniqueness

1,1’-(3,3’-Dimethoxybiphenyl-4,4’-diyl)bis[3-(3,4-dichlorophenyl)urea] is unique due to the specific arrangement of methoxy and dichlorophenyl groups, which confer distinct chemical and biological properties